Cas no 2171666-07-0 (3-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpiperidine-3-carboxylic acid)

• Product Name: 3-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpiperidine-3-carboxylic acid
• CAS No: 2171666-07-0
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6312392
• PubChem ID: 165540390
• Update Time: 2025-11-01

3-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpiperidine-3-carboxylic acid
• EN300-1484947
• 3-ethyl-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enoyl]piperidine-3-carboxylic acid
• 2171666-07-0

• Inchi： 1S/C28H32N2O5/c1-3-10-24(25(31)30-16-9-15-28(4-2,18-30)26(32)33)29-27(34)35-17-23-21-13-7-5-11-19(21)20-12-6-8-14-22(20)23/h3,5-8,11-14,23-24H,1,4,9-10,15-18H2,2H3,(H,29,34)(H,32,33)
• InChI Key： CPLHZOAUMGIRSU-UHFFFAOYSA-N
• SMILES： OC(C1(CC)CN(C(C(CC=C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCC1)=O

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 778
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpiperidine-3-carboxylic acid

Comprehensive Analysis of 3-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpiperidine-3-carboxylic acid (CAS No. 2171666-07-0)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, 3-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpiperidine-3-carboxylic acid (CAS No. 2171666-07-0) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as Fmoc-protected amino acid derivative, plays a pivotal role in solid-phase peptide synthesis (SPPS), a technique widely used in drug discovery and biotechnology. Researchers and industry professionals are increasingly searching for high-purity Fmoc-amino acids and custom peptide building blocks, making this compound a subject of interest in both academic and industrial settings.

The molecular structure of 3-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpiperidine-3-carboxylic acid features a piperidine ring and an Fmoc-protected amine group, which are critical for its stability during peptide elongation. The pent-4-enoyl moiety introduces additional versatility, enabling further functionalization in synthetic pathways. Recent trends in peptide-based therapeutics and targeted drug delivery systems have amplified the demand for such specialized intermediates. Questions like "How to optimize Fmoc deprotection in peptide synthesis?" or "What are the latest advances in piperidine-based scaffolds?" reflect the growing curiosity around this compound.

From a synthetic perspective, CAS No. 2171666-07-0 is often utilized as a key intermediate in the preparation of bioactive peptides and small-molecule inhibitors. Its compatibility with standard SPPS protocols, including HBTU/HOBt activation and resin-based coupling, makes it a preferred choice for chemists. Moreover, the compound's chiral center at the piperidine ring opens doors to enantioselective synthesis, a hot topic in asymmetric catalysis and pharmaceutical manufacturing. Discussions around "green chemistry in peptide synthesis" and "scalable Fmoc-removal techniques" further highlight its relevance in modern research.

Quality control and analytical characterization of 3-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpiperidine-3-carboxylic acid are equally critical. Techniques such as HPLC purity analysis, mass spectrometry (MS), and nuclear magnetic resonance (NMR) are routinely employed to ensure batch consistency. The compound's UV-active Fmoc group facilitates real-time monitoring during synthesis, addressing common queries like "How to track Fmoc-protected intermediates?" or "Best practices for peptide purification." These aspects align with the broader industry focus on high-throughput screening and automated synthesis platforms.

In conclusion, CAS No. 2171666-07-0 represents a sophisticated tool in the arsenal of peptide chemists and medicinal researchers. Its structural complexity and functional adaptability cater to emerging needs in precision medicine and bioconjugation strategies. As the scientific community continues to explore next-generation peptide therapeutics, compounds like this will remain at the forefront of innovation, bridging the gap between synthetic chemistry and biomedical applications.